Cas no 2228326-13-2 (sodium 2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate)

• Product Name: sodium 2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate
• CAS No: 2228326-13-2
• MF: C₁₀H₁₀NNaO₃
• MW: 215.181073665619
• CID: 5106737
• PubChem ID: 137964549
• Update Time: 2025-10-05

sodium 2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate

• Inchi： 1S/C10H9NO3.Na.H/c12-9-7(10(13)14)5-6-3-1-2-4-8(6)11-9;;/h1-4,7H,5H2,(H,11,12)(H,13,14);;
• InChI Key： NQUPREBTPUJKQJ-UHFFFAOYSA-N
• SMILES： C(C1C(NC2=CC=CC=C2C1)=O)(=O)O.[NaH]

Additional information on sodium 2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate

Comprehensive Overview of Sodium 2-Oxo-1,2,3,4-Tetrahydroquinoline-3-Carboxylate (CAS No. 2228326-13-2)

Sodium 2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate (CAS No. 2228326-13-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated as SOTHC, belongs to the tetrahydroquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The sodium carboxylate moiety enhances its solubility, making it particularly useful in aqueous formulations. Researchers are increasingly exploring its potential in drug development, especially in targeting enzymes and receptors involved in inflammatory and neurological disorders.

The structural uniqueness of sodium 2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate lies in its fused ring system, which combines a quinoline backbone with a carboxylate functional group. This configuration allows for versatile interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases, which are critical in signal transduction pathways. Recent studies highlight its role as a precursor in synthesizing more complex molecules for central nervous system (CNS) therapeutics, aligning with the growing demand for novel neuroprotective agents.

In the context of sustainability and green chemistry, CAS No. 2228326-13-2 has been evaluated for its eco-friendly synthesis routes. Researchers are optimizing methods to reduce waste and energy consumption during production, addressing the pharmaceutical industry's push toward environmentally benign processes. This aligns with global trends like ESG (Environmental, Social, and Governance) compliance, a hot topic among investors and regulatory bodies.

Another area of interest is the compound's potential in cosmeceuticals. Due to its antioxidant properties, sodium 2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate is being tested in skincare formulations to combat oxidative stress, a key factor in aging. This application taps into the booming anti-aging market, where consumers seek scientifically backed ingredients.

From a technical standpoint, the compound's physicochemical properties—such as melting point, solubility, and stability—are well-documented, ensuring reproducibility in industrial applications. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a critical factor for regulatory approval in pharmaceuticals.

In summary, sodium 2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate (CAS No. 2228326-13-2) represents a multifaceted compound with promising applications in medicine, cosmetics, and sustainable chemistry. Its adaptability and efficacy continue to drive research, making it a noteworthy subject in modern scientific discourse.